Cas no 646055-95-0 (1-Azabicyclo[2.2.1]heptane-7-carboxylic acid, ethyl ester)

• Product Name: 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid, ethyl ester
• CAS No: 646055-95-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 421741
• PubChem ID: 22291193
• Update Time: 2025-04-19

1-Azabicyclo[2.2.1]heptane-7-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid, ethyl ester
• 1-Azabicyclo[2.2.1]heptane-7-carboxylicacid,ethylester(9CI)
• Ethyl 1-azabicyclo[2.2.1]heptane-7-carboxylate
• SCHEMBL1615657
• DTXSID20624429
• 646055-95-0
• AMFYVHCNESRDJI-UHFFFAOYSA-N
• AKOS006305115

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-7-3-5-10(8)6-4-7/h7-8H,2-6H2,1H3
• InChI Key： AMFYVHCNESRDJI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CCN1CC2)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54